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Compound of Interest

Compound Name: CLDQ

Cat. No.: B1396496 Get Quote

It has come to our attention that there may be some confusion regarding the proper disposal

procedures for "CLDQ." Please be advised that CLDQ stands for the Chronic Liver Disease

Questionnaire, a clinical assessment tool used in medical research. As such, it is not a

chemical substance and does not have associated chemical disposal requirements.

To provide valuable and actionable information in the spirit of promoting laboratory safety, this

document will detail the proper disposal procedures for a common laboratory solvent: Acetone.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this chemical, thereby minimizing environmental

impact and workplace hazards.

Acetone: Properties and Hazards
Acetone (CH₃COCH₃) is a colorless, volatile, and highly flammable liquid widely used as a

solvent in laboratories.[1][2] Understanding its hazardous properties is the first step toward safe

handling and disposal.

Quantitative Hazard Data for Acetone
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Property Value References

Flash Point -20 °C (-4 °F) [3][4]

Auto-ignition Temperature 465 °C (869 °F) [3][4]

Lower Explosive Limit (LEL) 2.5% [4]

Upper Explosive Limit (UEL) 12.8% [4]

OSHA Permissible Exposure

Limit (PEL) - 8-hr TWA
1,000 ppm [4]

NIOSH Recommended

Exposure Limit (REL) - 10-hr

TWA

250 ppm [4]

ACGIH Threshold Limit Value

(TLV) - 8-hr TWA
500 ppm [4]

Oral LD50 (Rat) 5800 mg/kg [5]

Dermal LD50 (Rat) > 15,800 mg/kg [5]

Experimental Protocols for Safe Acetone Disposal
Adherence to proper disposal protocols is critical to ensure the safety of laboratory personnel

and the environment. The appropriate procedure depends on the quantity and nature of the

acetone waste.

Protocol 1: Disposal of Small Quantities of Acetone Waste (e.g., contaminated wipes, cotton

balls)

Segregation: Do not mix acetone-contaminated waste with regular trash.

Containment: Place acetone-soaked materials, such as cotton balls or paper towels, into a

designated, leak-proof, and properly labeled hazardous waste container.[2] This container

should have a tight-fitting lid to prevent the release of flammable vapors.

Accumulation: Store the container in a well-ventilated area, away from sources of ignition

such as heat, sparks, or open flames.[2]
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Disposal: Once the container is full, it must be disposed of through your institution's

hazardous waste management program.

Protocol 2: Disposal of Liquid Acetone Waste

Waste Collection: Collect all liquid acetone waste in a designated, shatter-resistant, and

chemically compatible container. This container must be clearly labeled as "Hazardous

Waste - Acetone."

Avoid Contamination: Do not mix acetone with other chemical waste unless specifically

permitted by your institution's safety guidelines.

Storage: Store the sealed waste container in a designated satellite accumulation area or a

central hazardous waste storage facility. The storage area must be cool, dry, well-ventilated,

and away from ignition sources.[5]

Professional Disposal: Arrange for the pickup and disposal of the acetone waste through a

licensed hazardous waste disposal company.[1][2] Never pour acetone down the drain, as it

is flammable and can damage plumbing.[6]

Acetone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

acetone waste in a laboratory setting.
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Caption: Acetone Disposal Decision Workflow.
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By following these procedures, laboratories can ensure the safe and compliant disposal of

acetone waste, contributing to a safer research environment. Always consult your institution's

specific safety protocols and the Safety Data Sheet (SDS) for acetone before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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